Cas no 480424-71-3 (2-t-Butoxycarboxyphenylboronic acid, pinacol ester)

• Product Name: 2-t-Butoxycarboxyphenylboronic acid, pinacol ester
• CAS No: 480424-71-3
• Molecular Formula: C₁₇H₂₅BO₅
• Molecular Weight: 320.1884
• MDL: MFCD03453657
• CID: 328823
• PubChem ID: 24880536

2-t-Butoxycarboxyphenylboronic acid, pinacol ester Properties

Names and Identifiers

• tert-Butyl (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl) carbonate
• 2-(tert-Butoxycarboxy)benzeneboronic acid pinacol ester
• 2-t-Butoxycarboxyphenylboronic acid, pinacol ester
• 2-tert-Butoxycarbonyloxyphenylboronicacid, pinacol ester
• Carbonic acid,1,1-dimethylethyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl ester
• t-Butyl 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phe
• tert-butyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] carbonate
• 2-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester
• tert-Butyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxa-borolan-2-yl)phenyl carbonate
• 2-tert-butoxycarbonyloxyphenylboronic acid, pinacol ester
• tert-Butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl carbonate
• AMTB94
• AB15513
• tert-butyl [2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] carbonate;tert-Butyl (2-(4.4.5.5-tetramethyl-1.3.2-dioxaborolan-2-yl)phenyl)carbonate
• tert-Butyl (2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbonate
• AS-73412
• MFCD03453657
• 480424-71-3
• AKOS015960065
• D73302
• FT-0644726
• 2-Tert-butoxycarbonyloxyphenylboronic acid pinacol ester
• DTXSID20378793
• CS-0063861
• 2-(tert-Butoxycarbonyloxy)phenylboronic acid pinacol ester, 97%
• tert-Butyl(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)carbonate
• A827432
• 2-tert-Butoxycarboxyphenylboronic Acid Pinacol Ester
• DB-051501

• MDL： MFCD03453657
• InChIKey： JWSZKSKLMRKJHM-UHFFFAOYSA-N
• Inchi： 1S/C17H25BO5/c1-15(2,3)21-14(19)20-13-11-9-8-10-12(13)18-22-16(4,5)17(6,7)23-18/h8-11H,1-7H3
• SMILES： O1B(C2=C([H])C([H])=C([H])C([H])=C2OC(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 320.18000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 320.18
• Heavy Atom Count: 23
• Complexity: 425
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54

Experimental Properties

• LogP: 3.29970
• PSA: 53.99000
• Refractive Index: 1.494
• Boiling Point: 409.2°Cat760mmHg
• Melting Point: 73-77 °C (lit.)
• Flash Point: 201.3°C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.08

2-t-Butoxycarboxyphenylboronic acid, pinacol ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

2-t-Butoxycarboxyphenylboronic acid, pinacol ester Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds